Cas no 134856-00-1 (5-(1R)-1-aminoethyl-2-methoxyphenol)

• Product Name: 5-(1R)-1-aminoethyl-2-methoxyphenol
• CAS No: 134856-00-1
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 135753
• PubChem ID: 73014207
• Update Time: 2025-08-03

5-(1R)-1-aminoethyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• (R)-5-(1-Aminoethyl)-2-methoxyphenol
• Phenol, 5-(1-aminoethyl)-2-methoxy-, (R)-
• PHENOL, 5-(1-AMINOETHYL)-2-METHOXY-, (R)- (9CI)
• 5-(1-aMinoethyl)-2-Methoxy
• PHENOL,5-(1-AMINOETHYL)-2-METHOXY-, (R)- (9CI)
• 5-[(1R)-1-aminoethyl]-2-methoxyphenol
• 134856-00-1
• Phenol,5-(1-aminoethyl)-2-methoxy-,(R)-
• EN300-1849087
• 5-(1R)-1-aminoethyl-2-methoxyphenol

• Inchi： 1S/C9H13NO2/c1-6(10)7-3-4-9(12-2)8(11)5-7/h3-6,11H,10H2,1-2H3/t6-/m1/s1
• InChI Key： DZLWXRQGMAKTBG-ZCFIWIBFSA-N
• SMILES： O(C)C1C=CC(=CC=1O)[C@@H](C)N

Computed Properties

• Exact Mass: 167.09500
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.48000
• LogP: 2.12080

Additional information on 5-(1R)-1-aminoethyl-2-methoxyphenol

5-(1R)-1-aminoethyl-2-methoxyphenol (CAS No. 134856-00-1): A Comprehensive Overview

5-(1R)-1-aminoethyl-2-methoxyphenol, also known by its CAS registry number 134856-00-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an aminoethyl group with a methoxyphenol moiety. The stereochemistry at the chiral center (R configuration) plays a crucial role in its biological activity and potential applications.

The synthesis of 5-(1R)-1-aminoethyl-2-methoxyphenol involves a multi-step process that typically includes nucleophilic substitution, oxidation, and reduction reactions. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for research and development purposes.

In terms of physical properties, 5-(1R)-1-aminoethyl-2-methoxyphenol is a white crystalline solid with a melting point of approximately 175°C. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various chemical reactions. The compound exhibits a strong UV absorption band around 270 nm, indicating its potential for use in fluorescence-based assays.

The biological activity of 5-(1R)-1-aminoethyl-2-methoxyphenol has been extensively studied. Recent research has shown that this compound possesses potent antioxidant properties, making it a promising candidate for applications in the field of neurodegenerative diseases. Additionally, it has demonstrated selective inhibitory effects on certain kinases, which could be leveraged in the development of targeted therapies for cancer.

In the context of drug discovery, 5-(1R)-1-aminoethyl-2-methoxyphenol serves as a valuable intermediate for the synthesis of more complex molecules. Its ability to undergo various functional group transformations makes it versatile in medicinal chemistry. For instance, the amino group can be converted into an amide or urea linkage, while the phenolic hydroxyl group can be protected or modified to enhance bioavailability.

The latest studies have also explored the use of 5-(1R)-1-aminoethyl-2-methoxyphenol as a chiral building block in asymmetric catalysis. Its chiral center provides excellent selectivity in enantioselective reactions, making it an attractive substrate for constructing complex natural products and pharmaceutical agents.

In conclusion, 5-(1R)-1-aminoethyl-2-methoxyphenol (CAS No. 134856-00-1) is a versatile and biologically active compound with wide-ranging applications in organic synthesis and pharmacology. Its unique structure and stereochemistry make it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced materials.